4-{5-fluoro-2-[3-(4-pyridinyl)-1-azetidinyl]-4-pyrimidinyl}morpholine

• IUPAC Name: 4-[5-fluoro-2-(3-pyridin-4-ylazetidin-1-yl)pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C16H18FN5O/c17-14-9-19-16(20-15(14)21-5-7-23-8-6-21)22-10-13(11-22)12-1-3-18-4-2-12/h1-4,9,13H,5-8,10-11H2
• InChI Key: CIVSSKIIWQABSQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=NC=C2F)N3CC(C3)C4=CC=NC=C4
• Molecular Formula: C16H18FN5O
• Molecular Weight: 315.35 g/mol

Description

Fluorinated pyridines are a class of compounds that have been the subject of much research due to their interesting and unusual physical, chemical, and biological properties. They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues.

Synthesis Analysis

The synthesis of fluorinated pyridines is a complex process that involves several steps. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented.

Chemical Reactions Analysis

The chemical reactions involving fluorinated pyridines can vary widely depending on the specific compound and the conditions under which the reaction takes place.

Physical And Chemical Properties Analysis

Fluorinated pyridines have unique physical and chemical properties due to the presence of the strong electron-withdrawing fluorine atoms. They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues.

Mechanism of Action

The mechanism of action of fluorinated pyridines can depend on their specific structure and the biological system in which they are acting.

Safety and Hazards

The safety and hazards associated with fluorinated pyridines can vary depending on the specific compound. It’s important to refer to the Material Safety Data Sheet (MSDS) or other safety documentation for the specific compound for accurate information.

Future Directions

Fluorinated pyridines have found use in a variety of applications, including as potential imaging agents for various biological applications. The development of new fluorinated chemicals has been steadily increasing, thanks to the high availability of fluorinated synthetic blocks, effective fluorinating reagents, reliable fluorination technology, and the accumulation of basic and advanced knowledge of fluorine chemistry.